N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18F3N3O/c19-13-1-4-15(5-2-13)24-9-7-23(8-10-24)12-18(25)22-17-11-14(20)3-6-16(17)21/h1-6,11H,7-10,12H2,(H,22,25)
• InChI Key: GKOHERGROAOKSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C=CC(=C2)F)F)C3=CC=C(C=C3)F
• Molecular Formula: C18H18F3N3O
• Molecular Weight: 349.3 g/mol

Description

N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide, commonly known as DFPA, is a chemical compound that has gained significant attention in the field of scientific research. DFPA belongs to the class of piperazine derivatives and has been studied extensively for its potential use in the treatment of various medical conditions.

Mechanism of Action

The exact mechanism of action of DFPA is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial agonist. This dual mode of action is thought to contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
DFPA has been shown to increase the levels of serotonin in the brain, which is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. It has also been shown to affect the activity of various other neurotransmitters such as dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of DFPA is its high selectivity and affinity for the serotonin transporter, which makes it a promising candidate for the treatment of depression and anxiety. However, its limitations include its potential for adverse effects such as nausea, vomiting, and sexual dysfunction.

Future Directions

Future research on DFPA could focus on its potential use in the treatment of other medical conditions such as bipolar disorder and obsessive-compulsive disorder. It could also explore the possibility of combining DFPA with other drugs to enhance its therapeutic effects. Additionally, further research could be conducted to investigate the long-term effects of DFPA on the brain and its potential for addiction and abuse.

Synthesis Methods

DFPA can be synthesized through a multistep process that involves the reaction of 2,5-difluoroaniline with 4-fluorobenzylpiperazine in the presence of a suitable solvent and reagents. The resulting product is then subjected to further purification and characterization using various analytical techniques.

Scientific Research Applications

DFPA has been studied for its potential use in the treatment of various medical conditions such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as a diagnostic tool in the field of neuroimaging.